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Compound of Interest

Compound Name: H-Gly-tyr-oet hcl
Cat. No.: B1507009
Get Quote

Executive Summary & Chemical Profile

This guide mandates the proper disposal protocols for H-Gly-Tyr-OEt HCI (Glycyl-L-Tyrosine
Ethyl Ester Hydrochloride). While often used as a substrate in enzymatic assays (specifically
for Cathepsin C), this dipeptide ester must be managed as regulated chemical waste.

Crucial Directive: Do not treat this substance as "biological waste" despite its amino acid
composition. It is a chemical reagent and must be segregated accordingly to prevent regulatory
violations (RCRA/EPA) and environmental contamination.

Chemical Identity Table
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Parameter Detail

Chemical Name Glycyl-L-Tyrosine Ethyl Ester Hydrochloride
Common Abbreviation H-Gly-Tyr-OEt[1] - HCI

Chemical Class Dipeptide Ester Salt (Organic)

Physical State White to off-white crystalline powder
Solubility Soluble in water, methanol, ethanol
Hygroscopicity High (Store desiccated)

H315 (Skin Irritant), H319 (Eye Irritant), H335

Primary Hazards ) ]
(Respiratory Irritant)

Risk Assessment & Pre-Disposal Handling

The "Why" Behind the Protocol: Although H-Gly-Tyr-OEt HCI is not classified as P-listed
(acutely toxic) or U-listed (toxic) waste under US EPA regulations, it contributes to Chemical
Oxygen Demand (COD) and Nitrogen load in water systems. Indiscriminate drain disposal
violates Clean Water Act standards for many municipalities.

Handling Requirements (PPE)[2]

o Respiratory: N95 mask or localized exhaust ventilation (fume hood) is required when
handling the dry powder to prevent inhalation of hygroscopic dust.

o Dermal: Nitrile gloves (minimum thickness 0.11 mm).
e Ocular: Safety glasses with side shields.

Disposal Workflows (The "How")
Scenario A: Dry Solid Waste (Expired/Surplus Reagent)

Protocol: Incineration is the only acceptable method for the pure solid salt.

o Containerize: Transfer solid waste into a wide-mouth HDPE (High-Density Polyethylene) jar.
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o Labeling: Affix a hazardous waste label. Clearly write: "Non-Regulated Organic Solid (Glycyl-
Tyrosine Ethyl Ester HCI)."

o Note: Even if "Non-Regulated" for transport, internal safety teams prefer specific chemical
names to avoid "Unknown" classification charges.

e Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates) as peptide esters can act
as reducing agents.

Scenario B: Aqueous or Solvent Solutions

Protocol: Disposal depends on the solvent matrix.

Solvent Matrix Disposal Stream Reasoning

Prevents eutrophication; high

Water / Buffer Aqueous Organic Waste ]

nitrogen content.

Flashpoint of solvent dictates
Methanol / Ethanol Flammable Solvent Waste o

classification.

High boiling point solvents
DMSO / DMF Non-Halogenated Organic require specific incineration

parameters.

Decision Logic Visualization

The following diagram illustrates the critical decision nodes for disposing of H-Gly-Tyr-OEt
HCI.
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Waste: H-Gly-Tyr-OEt HCI

Determine Physical State

Dry Reagent

Reaction Mix

Solid / Powder Liquid / Solution

Identify Solvent Base

Bin: Non-Haz Organic Solid >90% Water

Contains Solvents

Aqueous (Water/PBS) Organic (MeOH, DMSO)

Bin: Aqueous Waste (No Drain) Bin: Flammable/Organic Solvents

Final Fate: Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating H-Gly-Tyr-OEt HCI waste streams based on physical
state and solvent composition.

Regulatory Compliance & Empty Containers
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RCRA "Empty" Standard (40 CFR 261.7)

A container that held H-Gly-Tyr-OEt HCI is considered "RCRA Empty" and exempt from
hazardous waste regulation only if:

o All wastes have been removed using standard practices (pouring, pumping).
e No more than 2.5 cm (1 inch) of residue remains on the bottom.
e Triple Rinse Procedure:

o Rinse the bottle 3 times with a solvent capable of dissolving the residue (Water or
Ethanol).

o Critical: The rinsate (the liquid from rinsing) must be collected and disposed of as
Hazardous Waste (Scenario B).[2] It cannot be poured down the drain.[3][4]

o Once rinsed, the bottle labels must be defaced (crossed out) and the cap removed before
recycling or trash disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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